Cas no 2138106-74-6 (5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde
• CAS No: 2138106-74-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4640688
• PubChem ID: 137698836
• Update Time: 2025-06-10

5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C8H9NO2/c1-8(2-3-8)7-4-6(5-10)9-11-7/h4-5H,2-3H2,1H3
• InChI Key： MFWCCNHIXMJOFR-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC2)=CC(C=O)=N1

Additional information on 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde

Introduction to 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138106-74-6)

5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde is a structurally intriguing heterocyclic compound characterized by a 1,2-oxazole core appended with a 1-methylcyclopropyl substituent and an aldehyde functional group at the 3-position. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential biological activities. The CAS number 2138106-74-6 serves as a unique identifier, facilitating its precise recognition in scientific literature and industrial applications.

The molecular framework of 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde combines elements of both aromatic and saturated heterocycles, positioning it as a versatile scaffold for medicinal chemistry exploration. The presence of the aldehyde group not only allows for further functionalization via condensation reactions but also suggests potential reactivity in biological systems. This dual functionality has prompted investigations into its utility as a precursor in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their pharmacological potential. Studies utilizing molecular docking techniques have identified that the 1-methylcyclopropyl moiety may interact with specific binding pockets in target proteins, while the aldehyde group could participate in hydrogen bonding or covalent interactions. These insights have guided experimental efforts toward optimizing the compound's bioactivity.

In particular, the 1,2-oxazole ring is a well-documented pharmacophore found in numerous bioactive molecules. Its ability to adopt multiple conformations and engage with biological targets makes it a valuable component in drug design. The incorporation of a methylcyclopropyl group introduces rigidity to the molecule, which can enhance binding affinity and selectivity. This structural motif has been successfully employed in various drug classes, including antiviral and anticancer agents.

The aldehyde functionality at the 3-position of the oxazole ring provides an additional layer of reactivity that can be exploited for derivatization purposes. For instance, condensation reactions with hydrazines or amino acids can yield Schiff bases or peptidomimetics, respectively, which are known to exhibit diverse biological effects. Such transformations have been explored in recent synthetic studies aimed at generating novel scaffolds with enhanced pharmacological properties.

One notable area of research involves the investigation of 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde as a potential intermediate in the synthesis of kinase inhibitors. Kinases play critical roles in cellular signaling pathways and are frequently targeted by therapeutic agents. The oxazole ring's ability to mimic ATP binding motifs has been leveraged in designing inhibitors for tyrosine kinases and other enzyme families. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for further development.

Furthermore, the compound's structural features have drawn interest from researchers exploring antimicrobial applications. The combination of an aldehyde and an oxygenated heterocycle is often associated with bioactivity against bacterial and fungal pathogens. Mechanistic studies have begun to elucidate how modifications to the 1-methylcyclopropyl substituent can modulate antimicrobial efficacy without compromising safety profiles. These findings align with broader trends in antibiotic discovery aimed at overcoming resistance mechanisms.

The synthesis of 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde presents both challenges and opportunities for synthetic chemists. Traditional approaches involve multi-step sequences starting from readily available precursors such as cyclopropanecarboxaldehyde or methyl cyanoacetate. Recent methodological improvements have streamlined these processes using transition-metal-catalyzed reactions or microwave-assisted techniques, reducing reaction times and improving yields. Such advancements are crucial for enabling high-throughput screenings and library preparations essential for modern drug discovery initiatives.

The compound's stability under various conditions has also been examined to ensure its suitability for both laboratory research and potential industrial applications. Spectroscopic analyses including NMR spectroscopy (¹H and ¹³C) and mass spectrometry have confirmed its structural integrity under standard storage conditions. Additionally, solubility studies indicate moderate solubility in organic solvents commonly used in medicinal chemistry workflows, facilitating its handling and purification.

Evaluation of potential toxicity profiles is another critical aspect being addressed through computational toxicology models combined with experimental assays. Preliminary assessments suggest that while the compound exhibits some inherent reactivity due to its aldehyde group, it does not pose significant acute toxicity concerns at relevant concentrations. These findings are consistent with expectations based on structural analogs known to be well-tolerated by biological systems.

The integration of green chemistry principles into the synthesis of 5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde reflects contemporary efforts to minimize environmental impact without compromising efficiency or yield. Alternative synthetic routes employing biocatalysis or solvent-free conditions are being explored as part of this initiative toward sustainable chemical manufacturing practices that align with regulatory requirements worldwide.

In conclusion,5-(1-methylcyclopropyl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138106-74-6) represents a structurally interesting molecule with broad applications across pharmaceutical research fields including kinase inhibition,antimicrobial development,and scaffold hopping strategies for drug discovery programs designed around heterocyclic cores like oxazoles,which possess inherent bioactivity profiles suitable for further medicinal chemistry exploration,while also demonstrating adaptability through functional group modifications such as introducing different alkyl substituents,or exploring different reaction pathways,to optimize properties including potency,selectivity,and pharmacokinetic behavior,ensuring continued relevance within evolving therapeutic landscapes,where innovative molecular architectures remain key drivers toward addressing unmet medical needs effectively through targeted interventions based on validated chemical biology principles applied rigorously throughout discovery pipelines toward safe yet effective clinical candidates meeting stringent regulatory standards globally today